Cas no 1804727-95-4 (3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine
• CAS No: 1804727-95-4
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4876191
• Update Time: 2025-10-28

3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine

• Inchi： 1S/C9H8F2N2O/c1-5-3-7(14-2)13-8(9(10)11)6(5)4-12/h3,9H,1-2H3
• InChI Key： JELASXACBQPEFA-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C)C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine

Professional Introduction to 3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine (CAS No. 1804727-95-4)

3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine, with the CAS number 1804727-95-4, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyridine core, which is a common scaffold in many bioactive molecules, modified with various functional groups that enhance its pharmacological profile.

The structural components of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine include a cyano group at the 3-position, a difluoromethyl group at the 2-position, a methoxy group at the 6-position, and a methyl group at the 4-position. These substituents contribute to the compound's overall reactivity and biological activity. The cyano group, for instance, can participate in hydrogen bonding and interact with biological targets, while the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity. The methoxy and methyl groups further influence the electronic properties of the molecule, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in developing novel pyridine derivatives for their potential therapeutic applications. Pyridines are widely recognized for their role in medicinal chemistry due to their ability to mimic natural biomolecules and interact with biological systems. The specific arrangement of functional groups in 3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine makes it a promising candidate for further investigation in various pharmacological contexts.

One of the most compelling aspects of this compound is its potential use as a building block in the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor the properties of the final product to specific needs. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluoro substituents, such as those found in the difluoromethyl group of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine, are known to improve pharmacokinetic properties by increasing lipophilicity and reducing metabolic degradation. Additionally, fluorine atoms can influence electronic distributions, enhancing binding interactions with target proteins. These attributes make fluorinated pyridines particularly attractive for developing drugs with improved efficacy and duration of action.

The methoxy group in this compound also plays a crucial role in its pharmacological profile. Methoxy-substituted pyridines have been shown to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer effects. The methoxy group can participate in hydrophobic interactions and modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

The cyano group at the 3-position adds another layer of complexity to 3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine. Cyano groups are known for their ability to engage in hydrogen bonding and coordinate with metal ions, which can be exploited for designing molecules with specific biological activities. Furthermore, cyano-substituted pyridines have been reported to exhibit antimicrobial properties, making them valuable candidates for developing new antimicrobial agents.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-methoxy-4-methylpyridine (CAS No. 1804727-95-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug development. The combination of cyano, difluoromethyl, methoxy, and methyl substituents provides a rich framework for synthetic modifications and biological investigations. As research continues to uncover new applications for pyridine derivatives, compounds like this one are likely to play a crucial role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.